6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl benzofuran-2-carboxylate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H14N2O5S/c1-21-7-6-20-19(21)27-11-13-9-14(22)17(10-24-13)26-18(23)16-8-12-4-2-3-5-15(12)25-16/h2-10H,11H2,1H3
• InChI Key: NMYYMFGBMPIBJE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C19H14N2O5S
• Molecular Weight: 382.4 g/mol

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C19H14N2O5S and its molecular weight is 382.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds bearing the benzofuran moiety have been synthesized and evaluated for their antimicrobial activities. For example, the synthesis of novel derivatives from methyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate has been reported, highlighting the antibacterial and antifungal activities of these compounds against Gram-positive, Gram-negative bacteria, and fungi (Siddiqui, Idrees, Khati, & Dhonde, 2013). These findings underscore the potential of benzofuran derivatives in the development of new antimicrobial agents.

Catalysis and Chemical Synthesis

Palladium-catalyzed reactions involving imidazole derivatives have been developed for the functionalization of imidazo[1,2-a]pyrazines, demonstrating efficient pathways for the synthesis of biologically relevant compounds (Gembus et al., 2012). This research suggests the utility of related chemical frameworks in facilitating complex chemical syntheses through catalytic processes.

Antioxidant and Antimicrobial Properties

The synthesis and evaluation of compounds for their antioxidant and antimicrobial activities, as well as their structure-activity relationships, have been explored. Compounds with benzimidazole and pyrazole moieties have shown promising results against various microbial strains and demonstrated significant antioxidant activities (Bassyouni et al., 2012). This highlights the potential of these compounds in pharmaceutical applications as antimicrobial and antioxidant agents.

Advanced Materials and Sensors

The development of novel materials and sensors using heterocyclic compounds has been a significant area of research. Organotin(IV) carboxylates with heterocyclic substituents have been synthesized and characterized, indicating potential applications in materials science (Geng et al., 2012). Additionally, fluorescent sensors based on benzimidazole platforms have been developed for the selective detection of metal ions, demonstrating the utility of these compounds in environmental monitoring and diagnostic applications (Jeyanthi, Iniya, Krishnaveni, & Chellappa, 2013).